Cas no 2172473-22-0 (5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid
• CAS No: 2172473-22-0
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 6046681
• PubChem ID: 137949950
• Update Time: 2025-10-28

5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid
• 5-{[(tert-butoxy)carbonyl]amino}pyridine-2-sulfinic acid
• 5-[(2-Methylpropan-2-yl)oxycarbonylamino]pyridine-2-sulfinic acid
• EN300-1644600
• 2172473-22-0

• Inchi： 1S/C10H14N2O4S/c1-10(2,3)16-9(13)12-7-4-5-8(11-6-7)17(14)15/h4-6H,1-3H3,(H,12,13)(H,14,15)
• InChI Key： DYWZUYMFRKZKLA-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C=N1)NC(=O)OC(C)(C)C)(=O)O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid

Comprehensive Overview of 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid (CAS No. 2172473-22-0)

The compound 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid (CAS No. 2172473-22-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This sulfinic acid derivative is characterized by its unique pyridine core and tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "Boc-protected sulfinic acids" or "pyridine-2-sulfinic acid derivatives" due to their relevance in drug discovery and material science.

In recent years, the demand for high-purity intermediates like 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid has surged, driven by advancements in peptide synthesis and small-molecule therapeutics. The compound's sulfinic acid moiety is particularly noteworthy, as it serves as a versatile functional group for further chemical modifications. Common search queries such as "applications of sulfinic acids in medicinal chemistry" highlight the growing interest in this class of compounds.

From a structural perspective, the presence of the Boc group in 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid ensures stability during synthetic processes, making it a preferred choice for multi-step organic synthesis. The pyridine ring further enhances its utility, as it is a common scaffold in biologically active molecules. This dual functionality aligns with trending topics like "design of heterocyclic drug candidates" and "green chemistry approaches," which emphasize efficiency and sustainability in chemical production.

Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are typically employed to characterize 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid, ensuring its purity and suitability for research applications. Searches for "analytical methods for sulfinic acid derivatives" reflect the need for reliable quality control in synthetic workflows. Additionally, the compound's solubility and reactivity profiles are frequently discussed in forums focused on "optimizing reaction conditions."

The potential applications of 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid extend beyond pharmaceuticals. Its use in catalysis and polymer chemistry has also been explored, particularly in the development of functional materials. This versatility resonates with current trends in "smart material innovation" and "sustainable chemical processes," which prioritize eco-friendly and high-performance solutions.

In summary, 5-{(tert-butoxy)carbonylamino}pyridine-2-sulfinic acid (CAS No. 2172473-22-0) represents a critical building block in modern chemistry. Its structural features and functional groups make it indispensable for researchers working on drug development, material science, and catalytic systems. As interest in "tailored chemical intermediates" continues to grow, this compound is poised to remain a focal point in scientific and industrial advancements.